Cas no 62469-51-6 (2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate)

• Product name: 2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate
• CAS No: 62469-51-6
• MF: C₂₇H₃₆N₂O₂
• MW: 420.58694
• CID: 1637536
• PubChem ID: 3046647

2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate Chemical and Physical Properties

Names and Identifiers

• 2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate
• 1,3-di(piperidin-1-yl)propan-2-yl 2,2-diphenylacetate
• alpha-Phenylbenzeneacetic acid 2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester
• DTXSID70211505
• 62469-51-6
• BRN 1664627
• Benzeneacetic acid, alpha-phenyl-, 2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester

• Inchi： InChI=1S/C27H36N2O2/c30-27(26(23-13-5-1-6-14-23)24-15-7-2-8-16-24)31-25(21-28-17-9-3-10-18-28)22-29-19-11-4-12-20-29/h1-2,5-8,13-16,25-26H,3-4,9-12,17-22H2
• InChI Key： PMKUJWAYASFVCU-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CC(CN2CCCCC2)OC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 420.27788
• Monoisotopic Mass: 420.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78